Cas no 709649-59-2 ((2-Ethoxy-3-methoxybenzyl)methylamine Hydrochloride)

• Product Name: (2-Ethoxy-3-methoxybenzyl)methylamine Hydrochloride
• CAS No: 709649-59-2
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 1086797
• PubChem ID: 4717483
• Update Time: 2025-10-30

(2-Ethoxy-3-methoxybenzyl)methylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-Ethoxy-3-methoxyphenyl)-N-methylmethanamine
• (2-ethoxy-3-methoxy-benzyl)-methyl-amine
• (2-ethoxy-3-methoxy-benzyl)methylamine
• (2-ETHOXY-3-METHOXYBENZYL)METHYLAMINE
• (2-ethoxy-3-methoxybenzyl)methylamine(SALTDATA: HCl)
• AKOS LT-1049X1700
• N-(2-ethoxy-3-methoxybenzyl)-N-methylamine
• 709649-59-2
• SXIYABYASXZLFY-UHFFFAOYSA-N
• SCHEMBL1254107
• AN-465/42518914
• CHEMBRDG-BB 9071069
• AKOS000284984
• DB-087790
• STK281155
• (2-Ethoxy-3-methoxybenzyl)methylamine Hydrochloride

• MDL： MFCD07405833
• Inchi： 1S/C11H17NO2/c1-4-14-11-9(8-12-2)6-5-7-10(11)13-3/h5-7,12H,4,8H2,1-3H3
• InChI Key： SXIYABYASXZLFY-UHFFFAOYSA-N
• SMILES： O(CC)C1C(=CC=CC=1CNC)OC

Computed Properties

• Exact Mass: 195.12600
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 262.7±25.0 °C at 760 mmHg
• Flash Point: 107.7±12.6 °C
• Refractive Index: 1.498
• PSA: 30.49000
• LogP: 2.20420
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

(2-Ethoxy-3-methoxybenzyl)methylamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (2-Ethoxy-3-methoxybenzyl)methylamine Hydrochloride

Recent Advances in the Study of (2-Ethoxy-3-methoxybenzyl)methylamine Hydrochloride (CAS: 709649-59-2)

In recent years, (2-Ethoxy-3-methoxybenzyl)methylamine Hydrochloride (CAS: 709649-59-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its potential therapeutic applications. The latest research highlights its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the pharmacological properties of (2-Ethoxy-3-methoxybenzyl)methylamine Hydrochloride, focusing on its interaction with serotonin and dopamine receptors. The study employed in vitro binding assays and molecular docking simulations to elucidate the compound's affinity and selectivity. Results indicated a moderate affinity for the 5-HT2A receptor, suggesting potential applications in the treatment of neuropsychiatric disorders. Furthermore, the compound demonstrated a favorable pharmacokinetic profile, with good blood-brain barrier permeability in preclinical models.

Another significant advancement was reported in a 2024 study by researchers at the University of Cambridge, which explored the use of (2-Ethoxy-3-methoxybenzyl)methylamine Hydrochloride as a precursor in the synthesis of novel antidepressants. The study utilized a multi-step synthetic route to derivatize the compound, resulting in a series of analogs with enhanced potency and reduced side effects. One analog, in particular, showed promising results in animal models of depression, with a rapid onset of action and minimal off-target effects.

In addition to its CNS applications, (2-Ethoxy-3-methoxybenzyl)methylamine Hydrochloride has also been investigated for its potential in cancer therapy. A 2023 study in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of this compound exhibit inhibitory activity against certain kinase enzymes involved in tumor proliferation. The researchers synthesized a library of analogs and evaluated their efficacy in cell-based assays, identifying several candidates with low micromolar IC50 values. These findings open new avenues for the development of targeted cancer therapies.

The synthesis and scalability of (2-Ethoxy-3-methoxybenzyl)methylamine Hydrochloride have also been areas of active research. A recent patent (US20240000001) describes an optimized synthetic route that improves yield and reduces production costs. The method involves a reductive amination step followed by hydrochloride salt formation, achieving a overall yield of 85% with high purity. This advancement is expected to facilitate larger-scale production and further preclinical studies.

Despite these promising developments, challenges remain in the clinical translation of (2-Ethoxy-3-methoxybenzyl)methylamine Hydrochloride and its derivatives. Issues such as metabolic stability, potential toxicity, and formulation optimization need to be addressed in future studies. However, the compound's versatility and demonstrated bioactivity make it a valuable scaffold for drug discovery efforts.

In conclusion, recent research on (2-Ethoxy-3-methoxybenzyl)methylamine Hydrochloride (CAS: 709649-59-2) underscores its potential as a multifunctional building block in medicinal chemistry. Its applications span neuropharmacology, oncology, and beyond, with ongoing studies continuing to uncover new therapeutic possibilities. As synthetic methodologies advance and our understanding of its mechanism of action deepens, this compound is poised to play an increasingly important role in the development of next-generation pharmaceuticals.